2-cyclopropyl-3,3-difluoroazetidine hydrochloride
Overview
Description
2-Cyclopropyl-3,3-difluoroazetidine hydrochloride (2-CP-3,3-DFA) is a synthetic compound belonging to the class of heterocyclic compounds. It is a white crystalline solid, soluble in water and alcohol, and has a melting point of 124-126 °C. 2-CP-3,3-DFA has been used in numerous scientific research applications, including organic synthesis and drug design.
Scientific Research Applications
2-cyclopropyl-3,3-difluoroazetidine hydrochloride has been used in a variety of scientific research applications, including organic synthesis and drug design. In organic synthesis, 2-cyclopropyl-3,3-difluoroazetidine hydrochloride has been used as a reagent in a variety of reactions, such as the synthesis of polycyclic compounds and the synthesis of heterocyclic compounds. In drug design, 2-cyclopropyl-3,3-difluoroazetidine hydrochloride has been used as a building block for the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of 2-cyclopropyl-3,3-difluoroazetidine hydrochloride is not well understood, but it is believed to involve the formation of a transient cyclopropyl cation which can react with other molecules. This reaction is believed to be responsible for the formation of polycyclic compounds and heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-cyclopropyl-3,3-difluoroazetidine hydrochloride are not well understood, but it is believed to be an inhibitor of several enzymes, including cytochrome P450s and monoamine oxidase-A. It is also believed to be an activator of several receptors, including histamine H1 and serotonin 5-HT3 receptors.
Advantages and Limitations for Lab Experiments
The advantages of using 2-cyclopropyl-3,3-difluoroazetidine hydrochloride in lab experiments include its low cost and its stability in a variety of solvents. The main limitation of using 2-cyclopropyl-3,3-difluoroazetidine hydrochloride in lab experiments is its low solubility in water, which can make it difficult to dissolve and use in reactions.
Future Directions
Some potential future directions for research involving 2-cyclopropyl-3,3-difluoroazetidine hydrochloride include further investigation into its biochemical and physiological effects, as well as its potential use in the synthesis of new pharmaceuticals. Additionally, further research into the mechanism of action of 2-cyclopropyl-3,3-difluoroazetidine hydrochloride could lead to the development of new synthetic methods and the discovery of new compounds. Finally, further research into the solubility of 2-cyclopropyl-3,3-difluoroazetidine hydrochloride in different solvents could lead to the development of new methods for its use in lab experiments.
Synthesis Methods
2-cyclopropyl-3,3-difluoroazetidine hydrochloride can be synthesized from 2-chloro-3,3-difluoro-1-propene and hydrochloric acid, in a two-step process. In the first step, 2-chloro-3,3-difluoro-1-propene is reacted with hydrochloric acid to form 2-chloro-3,3-difluoroazetidine. In the second step, the 2-chloro-3,3-difluoroazetidine is reacted with hydrochloric acid to form 2-cyclopropyl-3,3-difluoroazetidine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-cyclopropyl-3,3-difluoroazetidine hydrochloride can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Cyclopropylamine", "Ethyl 3,3-difluoropropionate", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Methanol", "Sodium bicarbonate" ], "Reaction": [ "Step 1: Ethyl 3,3-difluoropropionate is reacted with cyclopropylamine in the presence of sodium hydroxide to form 2-cyclopropyl-3,3-difluoropropylamine.", "Step 2: The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt of 2-cyclopropyl-3,3-difluoropropylamine.", "Step 3: The hydrochloride salt is then reacted with sodium bicarbonate in methanol to form 2-cyclopropyl-3,3-difluoroazetidine hydrochloride.", "Step 4: The product is isolated by filtration and washed with diethyl ether to obtain the final compound." ] } | |
CAS RN |
2742660-45-1 |
Molecular Formula |
C6H10ClF2N |
Molecular Weight |
169.6 |
Purity |
95 |
Origin of Product |
United States |
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